![molecular formula C23H23ClFN3O2 B2791906 4-chloro-N-(2-(4-(4-fluorophenyl)piperazin-1-yl)-2-(furan-2-yl)ethyl)benzamide CAS No. 877632-55-8](/img/structure/B2791906.png)
4-chloro-N-(2-(4-(4-fluorophenyl)piperazin-1-yl)-2-(furan-2-yl)ethyl)benzamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
4-chloro-N-(2-(4-(4-fluorophenyl)piperazin-1-yl)-2-(furan-2-yl)ethyl)benzamide, also known as F13714, is a chemical compound that has been extensively studied for its potential therapeutic applications. This compound belongs to the class of benzamides and has shown promising results in various scientific research studies related to its synthesis, mechanism of action, and biochemical and physiological effects.
Mechanism of Action
The mechanism of action of 4-chloro-N-(2-(4-(4-fluorophenyl)piperazin-1-yl)-2-(furan-2-yl)ethyl)benzamide is not fully understood. However, it has been suggested that this compound acts as a selective antagonist of the 5-HT1A receptor. The 5-HT1A receptor is a subtype of the serotonin receptor that is involved in the regulation of mood, anxiety, and pain. By blocking the 5-HT1A receptor, this compound may reduce inflammation and pain, and improve mood and anxiety.
Biochemical and Physiological Effects:
This compound has been shown to have significant anti-inflammatory and analgesic effects in various animal models. It has also been shown to have potential as a treatment for anxiety and depression. Additionally, this compound has been studied for its potential use in the treatment of various types of cancer, including breast cancer and lung cancer.
Advantages and Limitations for Lab Experiments
One advantage of using 4-chloro-N-(2-(4-(4-fluorophenyl)piperazin-1-yl)-2-(furan-2-yl)ethyl)benzamide in lab experiments is that it has been extensively studied and has shown promising results in various scientific research studies. Additionally, this compound has been shown to have significant anti-inflammatory and analgesic effects, making it a potential treatment for various inflammatory and painful conditions. However, one limitation of using this compound in lab experiments is that its mechanism of action is not fully understood, and further research is needed to fully elucidate its therapeutic potential.
Future Directions
There are several future directions for the study of 4-chloro-N-(2-(4-(4-fluorophenyl)piperazin-1-yl)-2-(furan-2-yl)ethyl)benzamide. One direction is to further investigate its mechanism of action and its potential use in the treatment of various types of cancer. Another direction is to study its potential use in the treatment of other inflammatory and painful conditions, such as arthritis and neuropathic pain. Additionally, further research is needed to fully understand the advantages and limitations of using this compound in lab experiments, and to develop more effective and efficient synthesis methods for this compound.
Synthesis Methods
The synthesis of 4-chloro-N-(2-(4-(4-fluorophenyl)piperazin-1-yl)-2-(furan-2-yl)ethyl)benzamide is a complex process that involves several steps. The first step involves the reaction of 4-fluoroaniline with 4-chlorobenzoyl chloride in the presence of a base to form 4-chloro-N-(4-fluorophenyl)benzamide. The second step involves the reaction of 4-chloro-N-(4-fluorophenyl)benzamide with 2-(furan-2-yl)ethylamine in the presence of a base to form this compound (this compound).
Scientific Research Applications
4-chloro-N-(2-(4-(4-fluorophenyl)piperazin-1-yl)-2-(furan-2-yl)ethyl)benzamide has been extensively studied for its potential therapeutic applications. It has been found to have significant anti-inflammatory and analgesic effects in various animal models. This compound has also been shown to have potential as a treatment for anxiety and depression. Additionally, this compound has been studied for its potential use in the treatment of various types of cancer, including breast cancer and lung cancer.
properties
IUPAC Name |
4-chloro-N-[2-[4-(4-fluorophenyl)piperazin-1-yl]-2-(furan-2-yl)ethyl]benzamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C23H23ClFN3O2/c24-18-5-3-17(4-6-18)23(29)26-16-21(22-2-1-15-30-22)28-13-11-27(12-14-28)20-9-7-19(25)8-10-20/h1-10,15,21H,11-14,16H2,(H,26,29) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WMBXOIFUZHWEAI-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CCN1C2=CC=C(C=C2)F)C(CNC(=O)C3=CC=C(C=C3)Cl)C4=CC=CO4 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C23H23ClFN3O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
427.9 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.